Cas no 2680826-57-5 (tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate)

• Product Name: tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate
• CAS No: 2680826-57-5
• MF: C₁₄H₁₉ClN₂O₄
• MW: 314.764662981033
• CID: 5635615
• PubChem ID: 165925779
• Update Time: 2025-06-15

tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680826-57-5
• EN300-28292899
• tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate

• Inchi： 1S/C14H19ClN2O4/c1-5-9-16(13(18)21-14(2,3)4)12-10(15)7-6-8-11(12)17(19)20/h6-8H,5,9H2,1-4H3
• InChI Key： OYZLVIVSAWYYBE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N(C(=O)OC(C)(C)C)CCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.1033348g/mol
• Monoisotopic Mass: 314.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.4Ų

Additional information on tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate

Professional Introduction to tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate (CAS No. 2680826-57-5)

tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate, with the chemical identifier CAS No. 2680826-57-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and substituents on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The tert-butyl group, a well-known protective group in organic synthesis, enhances the stability of the carbamate moiety and influences the overall solubility and metabolic behavior of the compound. This characteristic is particularly advantageous in pharmaceutical applications where stability under various physiological conditions is crucial. Additionally, the presence of a chloro substituent at the 2-position and a nitro group at the 6-position of the phenyl ring introduces electrophilic centers that can participate in further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in carbamate-based compounds due to their potential as pharmacological agents. Research has demonstrated that carbamates can exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate suggests that it may possess similar therapeutic potential. For instance, studies have shown that nitroaromatic compounds can undergo bioactivation to form reactive intermediates that interfere with essential enzymatic pathways in pathogens or cancer cells.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The combination of a tert-butyl carbamate group and nitro-substituted phenyl ring provides multiple sites for chemical modification, allowing researchers to explore various structural analogs with enhanced potency or selectivity. This flexibility is particularly valuable in the development of novel drugs where optimization of pharmacokinetic and pharmacodynamic properties is essential.

The synthesis of tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate involves multi-step organic transformations that highlight the expertise required in pharmaceutical synthesis. Key steps typically include nitration of a chlorobenzene derivative followed by carbamation using a tert-butyl carbamate precursor. The reaction conditions must be carefully controlled to ensure high yield and purity, as impurities can significantly affect biological activity and safety profiles.

Evidence from preclinical studies suggests that derivatives of nitroaromatic carbamates may have significant therapeutic benefits. For example, certain nitroaromatic compounds have been investigated for their ability to induce apoptosis in cancer cells by generating reactive oxygen species that damage cellular DNA. The presence of both chloro and nitro substituents in tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate may enhance its ability to undergo such bioactivations, potentially making it an effective candidate for further development.

The pharmaceutical industry continues to invest heavily in the discovery and optimization of novel drug candidates derived from carbamate structures. This compound represents an exciting opportunity for researchers due to its unique structural features and potential biological activities. As synthetic methodologies advance, it is anticipated that more efficient routes to produce high-purity tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate will be developed, facilitating its use in both academic research and industrial applications.

In conclusion, CAS No. 2680826-57-5, also known as tert-butyl N-(2-chloro-6-nitrophenyl)-N-propylcarbamate, is a compound with significant potential in pharmaceutical research. Its structural composition and functional groups make it a versatile intermediate for synthesizing biologically active molecules. Ongoing studies into its properties and derivatives continue to expand our understanding of its therapeutic applications, reinforcing its importance as a subject of interest for chemists and pharmacologists worldwide.